PROLI NONOate

• Molecular Formula: C5H7N3Na2O4
• Molecular Weight: 219.11 g/mol
• InChI: InChI=1S/C5H9N3O4.2Na/c9-5(10)4-2-1-3-7(4)8(12)6-11;;/h4,11H,1-3H2,(H,9,10);;/q;2*+1/p-2/b8-6-;;/t4-;;/m0../s1
• InChIKey: BWIOFDWWAQUTIZ-SUPBRFLVSA-L

PROLI NONOate: Ultrafast NO Donor for Spatially Confined Research

Disodium (2S)-1-[(Z)-oxido(oxidoimino)azaniumyl]pyrrolidine-2-carboxylate, commonly designated PROLI NONOate or PROLI/NO, is a diazeniumdiolate (NONOate) nitric oxide (NO) donor. Synthesized via the reaction of NO gas with L-proline in methanolic sodium methoxide [1], it dissociates spontaneously under physiological conditions (pH 7.4, 37 °C) to release 2 moles of NO per mole of parent compound, with a half-life of approximately 1.8–2 seconds [1][2]. This uniquely rapid release kinetics classifies it as an 'ultrafast' NO donor, enabling highly localized biological effects while minimizing systemic exposure [2].

NO Release Seconds-scale half-life (ultrafast decomposition)

Delivery Profile Spatially confined, local NO generation

Research Context Vascular biology, localized biomaterials, acute NO signaling

• [1] Saavedra JE, Southan GJ, Davies KM, Lundell A, Markou C, Hanson SR, Adrie C, Hurford WE, Zapol WM, Keefer LK. Localizing antithrombotic and vasodilatory activity with a novel, ultrafast nitric oxide donor. J Med Chem. 1996 Oct 25;39(22):4361-5. View Source
• [2] Waterhouse DJ, Saavedra JE, Davies KM, Citro ML, Xu X, Powell DA, Keefer LK. Injectable formulation of disodium 1-[2-(carboxylato)pyrrolidin-1-yl]diazen-1-ium-1,2-diolate (PROLI/NO), an ultrafast nitric oxide donor prodrug. J Pharm Sci. 2006 Jan;95(1):108-15. View Source

Why PROLI NONOate Cannot Be Substituted by Other NONOates

In-class NONOate compounds are not interchangeable due to profound differences in their NO release half-lives, stoichiometries, and resulting biological spatial distribution. A generic substitution with a slower-releasing NO donor, such as DEA NONOate (t½ = 2 min), would fundamentally alter the experimental outcome by diffusing NO systemically rather than localizing it at the site of application, thus abolishing the unique therapeutic and investigational advantages of PROLI NONOate [1][2]. Consequently, precise procurement of PROLI NONOate is essential for applications requiring a sharp, transient, and localized NO pulse.

PROLI NONOate Half-life approx. 2 s; local NO effect confined to application site; parent compound exhausted before systemic distribution

Other NONOates (e.g., Spermine, DETA) Half-life minutes to hours; sustained systemic NO load; may lead to off-target effects and confound spatial precision

Kinetic profile mismatch alters local vs. systemic NO exposure; generic substitution may not reproduce spatially confined research outcomes.

• [1] PMC7324472. Table 1: Specifications of NONOate compounds. 2014. View Source
• [2] Adrie C, Hirani M, Holzmann A, Keefer L, Zapol WM, Hurford WE. Selective pulmonary vasodilation by intravenous infusion of an ultrashort half-life nucleophile/nitric oxide adduct. Anesthesiology. 1998 Jan;88(1):190-5. View Source

Quantitative Evidence for PROLI NONOate Selection

Half-Life Defines Spatiotemporal Precision

PROLI NONOate demonstrates a uniquely short half-life at physiological pH (7.4) and temperature (37°C), which is orders of magnitude faster than other commercially available NONOates. This rapid dissociation is a primary differentiator from slower-releasing analogs [1]. Specifically, its half-life of 1.8 seconds enables a highly localized NO release, a kinetic profile not achievable with DEA NONOate (2 min), Spermine NONOate (39 min), or DETA NONOate (20 h) [1][2].

Half-Life Comparison

Head-to-head

PROLI/NO: 1.8 s Spermine NONOate: 39 min (2,340 s) DEA NONOate: 2 min (120 s) DETA NONOate: 20 h (72,000 s) 1,300× shorter than Spermine; 40,000× shorter than DETA

Supports spatiotemporally confined NO delivery; systemic donors may confound spatial studies.

pH 7.4, 37 °C, phosphate buffer

Evidence Dimension	Half-life (t½) at 37°C, pH 7.4
Target Compound Data	1.8 seconds (approx. 2 s in some references)
Comparator Or Baseline	DEA NONOate: 2 min; Spermine NONOate: 39 min; DETA NONOate: 20 h; PAPA NONOate: 15 min; MAHMA NONOate: 1 min
Quantified Difference	PROLI NONOate is 67-fold faster than DEA NONOate, 1,300-fold faster than Spermine NONOate, and 40,000-fold faster than DETA NONOate.
Conditions	Aqueous solution at 37°C and pH 7.4.

Why This Matters

Procurement of PROLI NONOate is mandatory for experiments requiring a rapid, pulsatile NO burst that mimics endogenous eNOS/nNOS activity, as slower-releasing donors produce a sustained, diffuse NO profile that confounds localized mechanistic studies.

• [1] PMC4067004. Table 1. Specifications and use of NONOate compounds. 2014. View Source
• [2] PMC7324472. Table 1: Specifications of NONOate compounds. 2014. View Source

Neointimal Hyperplasia Inhibition vs. DPTA NONOate

PROLI NONOate releases a full 2 moles of nitric oxide per mole of parent compound, whereas the widely used DEA NONOate releases only 1.5 moles of NO [1]. This higher release efficiency, when combined with its ultrafast kinetics, yields a more intense and localized NO flux.

Neointimal Hyperplasia Reduction

Head-to-head

PROLI/NO: 77% reduction (I/M 0.19±0.03) DPTA/NO: 45% reduction (I/M 0.45±0.07) Injury alone: I/M 0.83±0.07 1.7× greater reduction vs. DPTA/NO

Reported higher local response in a rat carotid injury model.

Perivascular nanofiber gel; 14-day endpoint

Evidence Dimension	NO Release Efficiency (mol NO / mol compound)
Target Compound Data	2.0
Comparator Or Baseline	DEA NONOate: 1.5; DETA NONOate: 2.0; Spermine NONOate: 2.0
Quantified Difference	33% greater NO yield per mole compared to DEA NONOate.
Conditions	Inferred from standard characterization conditions; aqueous solution.

Why This Matters

For procurement, this ensures a 33% higher yield of the active biological effector (NO) per mole of compound compared to DEA NONOate, translating to more efficient use and lower required molar quantities for achieving a targeted NO concentration.

• [1] PMC4067004. Table 1. Specifications and use of NONOate compounds. 2014. View Source

Selective Pulmonary Vasodilation vs. Sodium Nitroprusside

In an in vivo ovine model of pulmonary hypertension, intravenous infusion of PROLI NONOate selectively dilated the pulmonary vasculature at doses up to 6 µg·kg⁻¹·min⁻¹, reducing pulmonary vascular resistance (PVR) by 63% without altering systemic vascular resistance (SVR). In contrast, the reference vasodilator sodium nitroprusside (SNP) produced non-selective vasodilation of both the systemic and pulmonary circulations [1].

Pulmonary Selectivity

Head-to-head

PROLI/NO ≤6 µg/kg/min: PVR ↓63% (P

Reported dose-window for selective pulmonary vasodilation research.

Awake sheep model; U-46619-induced hypertension

Durable Local Effect

Head-to-head

PROLI/NO: 82% intimal area reduction Nitrite: 45% reduction Nitrate: 41% reduction 1.8–2.0× greater reduction

Reported sustained local vascular remodeling response.

Periadventitial delivery; 6-month endpoint

Evidence Dimension	Vasodilator Selectivity (PVR vs. SVR)
Target Compound Data	63% decrease in PVR (p<0.01) with no change in SVR at 6 µg·kg⁻¹·min⁻¹.
Comparator Or Baseline	Sodium nitroprusside (SNP): Non-selective vasodilation; decreased both PVR and SVR.
Quantified Difference	PROLI NONOate achieved a 63% reduction in PVR without any significant change in SVR, demonstrating pulmonary selectivity not seen with SNP.
Conditions	Awake sheep with pulmonary hypertension induced by 9,11-dideoxy-9α,11α-methanoepoxy prostaglandin F2α.

Why This Matters

This evidence establishes PROLI NONOate as the preferred compound for research on pulmonary hypertension where selective pulmonary vasodilation is required, avoiding the confounding systemic hypotension caused by non-selective vasodilators like SNP.

• [1] Adrie C, Hirani M, Holzmann A, Keefer L, Zapol WM, Hurford WE. Selective pulmonary vasodilation by intravenous infusion of an ultrashort half-life nucleophile/nitric oxide adduct. Anesthesiology. 1998 Jan;88(1):190-5. View Source

Durability of Local Effect vs. Nitrite/Nitrate

Despite its extreme hydrolytic instability in solution, PROLI NONOate can be successfully formulated as a stable lyophilized powder for injection. When dissolved in cold 0.1 M sodium hydroxide containing 5% D-mannitol, ultrafiltered, and lyophilized in evacuated septum vials, the compound shows no evidence of decomposition during storage at -20°C over a 140-day observation period [1]. This stability profile is a critical quality attribute that contrasts with the impracticality of handling the compound in aqueous solution.

Durable Local Effect

Head-to-head

PROLI/NO: 82% intimal area reduction Nitrite: 45% reduction Nitrate: 41% reduction 1.8–2.0× greater reduction

Reported sustained local vascular remodeling response.

Periadventitial delivery; 6-month endpoint

Evidence Dimension	Long-term storage stability at -20°C
Target Compound Data	No decomposition detected after 140 days in lyophilized form under vacuum.
Comparator Or Baseline	Aqueous solution: Half-life of ~1.8-2 s at 37°C, pH 7.4; considerable premature dissociation.
Quantified Difference	Stable for >140 days in lyophilized form vs. seconds in solution.
Conditions	Lyophilized powder in evacuated vials stored at -20°C. Stability assessed by quantifying NO release in simulated infusate (10 mM carbonate/bicarbonate, pH 10.5).

Why This Matters

This formulation method is essential for procurement and storage, providing a shelf-stable product that can be reliably used in research applications. It validates that a stable supply chain is possible despite the compound's inherent reactivity.

• [1] Waterhouse DJ, Saavedra JE, Davies KM, Citro ML, Xu X, Powell DA, Keefer LK. Injectable formulation of disodium 1-[2-(carboxylato)pyrrolidin-1-yl]diazen-1-ium-1,2-diolate (PROLI/NO), an ultrafast nitric oxide donor prodrug. J Pharm Sci. 2006 Jan;95(1):108-15. View Source

Vasodilator Potency and Duration of Action in Feline Hindquarters Vascular Bed

In a comparative study of seven diazeniumdiolate NO donors in the feline hindquarters vascular bed, PROLI NONOate exhibited a distinct pharmacological profile characterized by intermediate vasodilator potency but the shortest duration of action. The rank order of potency for decreasing systemic arterial pressure was SNP > DEA/NO > PIPERAZI/NO > SPER/NO > PROLI/NO > OXI/NO [1]. The total duration of action, measured as the time for the response to return to 50% of the maximal decrease in pressure (T1/2), was shortest for PROLI/NO, with the rank order being SPER/NO > PIPERAZI/NO > DEA/NO > OXI/NO > DETA/NO > PROLI/NO > SULFI/NO [1].

Evidence Dimension	Relative Vasodilator Potency and Duration (T1/2)
Target Compound Data	Potency rank: 5th of 7 compounds (SNP > DEA/NO > PIPERAZI/NO > SPER/NO > PROLI/NO > OXI/NO). Duration rank: 2nd shortest of 7 compounds (longest to shortest: SPER/NO > ... > PROLI/NO > SULFI/NO).
Comparator Or Baseline	DEA/NO, DETA/NO, OXI/NO, PIPERAZI/NO, SPER/NO, SULFI/NO, and SNP.
Quantified Difference	PROLI/NO's shorter duration of action relative to other NONOates, except SULFI/NO.
Conditions	Feline hindquarters vascular bed; intravenous and intra-arterial injections.

Why This Matters

For procurement, this data reinforces that PROLI NONOate is not a general-purpose vasodilator. Its specific kinetic signature—moderate potency with an ultrashort duration of effect—is uniquely suited for applications requiring a transient and localized NO stimulus, distinguishing it from longer-acting or more potent analogs.

• [1] Bivalacqua TJ, Champion HC, De Witt BJ, Saavedra JE, Hrabie JA, Keefer LK, Kadowitz PJ. Analysis of vasodilator responses to novel nitric oxide donors in the hindquarters vascular bed of the cat. J Cardiovasc Pharmacol. 2001 Jul;38(1):120-9. View Source

PROLI NONOate: Key Application Scenarios

Spatially Confined NO Signaling in Vascular Biology

PROLI NONOate's ultrafast NO release is ideal for studying localized antithrombotic mechanisms. By infusing the compound immediately upstream of a vascular graft in an animal model, researchers can create a highly localized increase in NO concentration at the thrombogenic surface, thereby inhibiting platelet deposition without causing systemic bleeding or hypotension [1]. This application is uniquely suited to PROLI NONOate and cannot be replicated with slower-releasing NONOates, which would distribute systemically and confound the localized effect.

Localized NO-Delivery Biomaterials and Implants

Based on in vivo evidence, PROLI NONOate is a critical tool for studying selective pulmonary vasodilation. In animal models of pulmonary hypertension, intravenous infusion of PROLI NONOate selectively reduces pulmonary vascular resistance without affecting systemic pressure, a profile that distinguishes it from non-selective vasodilators like sodium nitroprusside [2]. This application is essential for researchers aiming to elucidate the mechanisms of pulmonary vascular tone regulation and for evaluating new therapies targeting the pulmonary circulation.

Acute High-Flux NO-Mediated Cellular Responses

The kinetic profile of PROLI NONOate makes it uniquely suited for in vitro and ex vivo studies requiring a rapid, transient NO pulse to mimic endogenous signaling events. In vascular reactivity assays, for example, PROLI NONOate provides a brief, endothelium-independent vasodilation that can be used to probe smooth muscle function and guanylate cyclase activity without the confounding effects of prolonged NO exposure [3]. Its short half-life ensures that observed effects are directly attributable to the NO burst rather than to secondary or compensatory mechanisms.

Development and Validation of Stable Formulations for Ultrafast NO Donors

The validated method for formulating PROLI NONOate as a stable lyophilized powder [4] provides a platform for researchers and pharmaceutical scientists developing new ultrafast NO donor therapies. This formulation approach addresses the compound's inherent instability and enables long-term storage and reliable use in preclinical studies. It serves as a benchmark for developing other labile NO-releasing prodrugs intended for localized therapeutic applications.

Application

Selection Property

Validation Focus

Spatially confined vascular NO studies

Ultrafast release kinetics

Local NO signaling endpoint context

Localized biomaterial NO delivery

High initial NO flux, rapid clearance

Neointimal hyperplasia inhibition endpoint

Acute cellular NO signaling

Rapid high-flux NO pulse

Immediate signaling cascade activation

• [1] Saavedra JE, Southan GJ, Davies KM, Lundell A, Markou C, Hanson SR, Adrie C, Hurford WE, Zapol WM, Keefer LK. Localizing antithrombotic and vasodilatory activity with a novel, ultrafast nitric oxide donor. J Med Chem. 1996 Oct 25;39(22):4361-5. View Source
• [2] Adrie C, Hirani M, Holzmann A, Keefer L, Zapol WM, Hurford WE. Selective pulmonary vasodilation by intravenous infusion of an ultrashort half-life nucleophile/nitric oxide adduct. Anesthesiology. 1998 Jan;88(1):190-5. View Source
• [3] Bivalacqua TJ, Champion HC, De Witt BJ, Saavedra JE, Hrabie JA, Keefer LK, Kadowitz PJ. Analysis of vasodilator responses to novel nitric oxide donors in the hindquarters vascular bed of the cat. J Cardiovasc Pharmacol. 2001 Jul;38(1):120-9. View Source
• [4] Waterhouse DJ, Saavedra JE, Davies KM, Citro ML, Xu X, Powell DA, Keefer LK. Injectable formulation of disodium 1-[2-(carboxylato)pyrrolidin-1-yl]diazen-1-ium-1,2-diolate (PROLI/NO), an ultrafast nitric oxide donor prodrug. J Pharm Sci. 2006 Jan;95(1):108-15. View Source